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Compound of Interest

Compound Name: C29H27N2010P
CAS No.: 396717-61-6; 90776-59-3
Cat. No.: B2462356

Get Quote

Compound: 4-Nitrobenzyl (4R,5S,6S)-3-[(diphenylphosphono)oxy]-6-[(R)-1-hydroxyethyl]-4-
methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate Formula: C29H27N2010P CAS
Registry Number: 90776-59-3 Common Name: MAP (Methyl-carbapenem Active Phosphate)[1]

[2][3]

Executive Summary & Strategic Importance

This technical guide details the synthesis and characterization of the Enol Phosphate
Intermediate (MAP), a critical precursor in the industrial manufacturing of Meropenem and

Doripenem.

In the context of carbapenem drug development, the C2 molecule (the keto-ester) is unreactive
toward nucleophilic substitution.[2] To attach the characteristic pyrrolidinyl-thio side chain of
Meropenem, the C2-ketone must be activated.[2] The formation of the diphenyl phosphate
ester (C29H27N2010P) transforms the C2 position into a highly reactive vinyl phosphate
electrophile.
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Why this specific intermediate?

e Leaving Group Balance: The diphenyl phosphate group provides an optimal balance
between reactivity (sufficient to react with thiols) and stability (isolable as a crystalline solid),
unlike triflates (too unstable) or mesylates (insufficiently reactive).[2]

o Stereochemical Integrity: The reaction conditions preserve the fragile (4R,5S,6S)
configuration essential for biological activity.[2]

 Purification: The high molecular weight and aromatic nature of the diphenyl and p-nitrobenzyl
(PNB) groups facilitate crystallization, removing impurities prior to the final expensive
coupling step.

Retrosynthetic Analysis & Reaction Pathway

The synthesis of MAP is driven by the base-promoted enolization of the keto-ester precursor,
followed by "trapping” with diphenyl chlorophosphate.[2]

Reaction Logic

e Enolization: A non-nucleophilic base (DIPEA) deprotonates the C3-position of the keto-ester.

[2]

o O-Phosphorylation: The resulting enolate attacks the phosphorus center of diphenyl
chlorophosphate.[2]

» Elimination: Chloride is displaced, yielding the stable enol phosphate.

Visualization of Synthesis Pathway
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Figure 1: Activation of the Carbapenem Core via Enol Phosphorylation

Click to download full resolution via product page
Figure 1: The conversion of the keto-ester to the activated vinyl phosphate (MAP).[2]

Detailed Experimental Protocol

Safety Warning:Diphenyl chlorophosphate is corrosive and toxic.[2] The PNB group is a
potential sensitizer. All operations must be performed in a fume hood with moisture exclusion.

Materials

o Substrate: 4-Nitrobenzyl (4R,5S,6S)-4-methyl-7-ox0-1-azabicyclo[3.2.0]hept-3-one-2-
carboxylate (Keto-ester).[2]

e Phosphorylating Agent: Diphenyl chlorophosphate (1.1 - 1.2 equivalents).[2]

o Base: Diisopropylethylamine (DIPEA) (1.2 equivalents).[2] Note: DIPEA is preferred over
Triethylamine to minimize nucleophilic attack on the 3-lactam ring.[2]

e Solvent: Acetonitrile (MeCN) (Dry, <0.05% water).[2]

o Catalyst: 4-Dimethylaminopyridine (DMAP) (0.05 eq, optional, accelerates reaction).[2]

Step-by-Step Methodology

o Setup: Charge a dry reactor with the Keto-ester precursor (1.0 eq) and anhydrous
Acetonitrile (10 volumes). Cool the suspension to -10°C.

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b2462356/docs?utm_src=pdf-body-img#technical-guide-synthesis-and-characterization-of-the-meropenem-enol-phosphate-intermediate-map
https://pubchem.ncbi.nlm.nih.gov/compound/15200286
https://pubchem.ncbi.nlm.nih.gov/compound/15200286
https://pubchem.ncbi.nlm.nih.gov/compound/15200286
https://pubchem.ncbi.nlm.nih.gov/compound/15200286
https://pubchem.ncbi.nlm.nih.gov/compound/15200286
https://pubchem.ncbi.nlm.nih.gov/compound/15200286
https://pubchem.ncbi.nlm.nih.gov/compound/15200286
https://pubchem.ncbi.nlm.nih.gov/compound/15200286
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2462356?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Causality: Low temperature is critical to prevent the degradation of the strained [3-lactam
ring and to control the regioselectivity of the phosphorylation.

o Base Addition: Add DIPEA (1.2 eq) dropwise over 30 minutes, maintaining internal
temperature < -5°C.

o Observation: The suspension will clear as the enolate forms.
o Phosphorylation: Add Diphenyl chlorophosphate (1.1 eq) dropwise over 45 minutes.
o Critical Control Point: Exothermic reaction.[2] Ensure cooling capacity is sufficient.
e Reaction Monitoring: Stir at 0°C for 2—4 hours. Monitor by HPLC (C18 column).
o Endpoint: < 1% residual Keto-ester.[2]

e Quench & Workup: Pour the reaction mixture into a cold phosphate buffer (pH 6.5). Extract
with Ethyl Acetate.

o Note: Avoid highly acidic or basic washes, which can hydrolyze the enol phosphate or
open the B-lactam.

o Crystallization: Concentrate the organic layer. Add Isopropanol (IPA) as an anti-solvent to
induce crystallization.[2]

« |solation: Filter the white crystalline solid, wash with cold IPA, and dry under vacuum at 40°C.

Characterization & Quality Control

The identity of C29H27N2010P must be confirmed using orthogonal analytical methods. The 3P
NMR is the most diagnostic tool for this specific intermediate.

Nuclear Magnetic Resonance (NMR)
Solvent: CDCIs or DMSO-ds[2]
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HPLC Purity Profile

e Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 150 x 4.6 mm, 5um).[2]
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Mobile Phase: Gradient of 0.1% HsPOa4 (aq) / Acetonitrile.[2]

Detection: UV at 254 nm (PNB absorption) and 210 nm.[2]

Retention Time: MAP typically elutes later than the keto-ester due to the lipophilic diphenyl

phosphate group.[2]

Acceptance Criteria: Purity > 98.0% Area; Single largest impurity < 0.5%.[2]

Mass Spectrometry[2]

e Method: ESI-MS (Positive Mode).[2]
o Expected Mass: [M+H]* = 595.14 Da.

o Fragmentations: Loss of Diphenyl phosphate (250 Da) is a common fragmentation pathway.

[2]

Critical Process Parameters (CPP) &
Troubleshooting

The synthesis of C20H27N2010P is a self-validating system if the following parameters are
controlled:

Moisture Content Reaction Temp Base Stoichiometry
(<0.05%) (-10°C to 0°C) (1.2 eq DIPEA)

Hydrolysis High Yield
(Low Yield) (>90%)

Beta-Lactam Opening

Click to download full resolution via product page

Figure 2: Impact of Critical Process Parameters on Product Quality.

Troubleshooting Table
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Issue Probable Cause Corrective Action

) ) Karl Fischer titration of solvent
) High water content in MeCN.
Low Yield 2] before use; dry solvent over

molecular sieves.

Increase Diphenyl
Impurity at RRT 0.8 Unreacted Keto-ester.[2] chlorophosphate to 1.2 eq;

extend reaction time.

Control base addition rate;
Impurity at RRT 1.2 Dimer formation. ensure strict temperature

control during addition.

. ) ) . Recrystallize from Ethyl
Oiling out Residual solvent/impurities.[2]
Acetate/Hexane or IPA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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